5-Fluoro-1-methyl-1H-indene

• CAS No.: 170941-20-5
• Molecular Formula: C10H9F
• Molecular Weight: 148.18
• IUPAC Name: 5-fluoro-1-methyl-1H-indene
• InChI: InChI=1S/C10H9F/c1-7-2-3-8-6-9(11)4-5-10(7)8/h2-7H,1H3
• InChI Key: ZWDJNGVEZDTETR-UHFFFAOYSA-N
• SMILES: CC1C=CC2=C1C=CC(=C2)F
• Synonyms: 1H-Indene,5-fluoro-1-methyl-(9CI)

Description

5-Fluoro-1-methyl-1H-indene, also known as this compound, is a useful research compound. Its molecular formula is C10H9F and its molecular weight is 148.18. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-fluoro-1-indanone (25 g, 0.17 mol) in dry THF (100 ml) was added dropwise to a solution of methyl magnesium bromide (70 ml of 3N in diethyl ether, 0.21 mol) in dry THF (50 ml) at 0° C. The mixture was stirred at RT overnight. The reaction mixture was quenched with aq. HCl to pH 1 and extracted with ethyl acetate (3×100 ml). The combined organic layers were washed with brine, dried over MgSO4 and evaporated to give the title compound as an oil (22.3 g, 91%).